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Compound of Interest

Compound Name: 1-(2-Phenylethyl)guanidine

CAS No.: 538-69-2

Cat. No.: B1196946

Get Quote

Introduction & Chemical Context
1-(2-phenylethyl)guanidine (also known as phenethylguanidine) presents a distinct analytical

challenge due to its physicochemical duality.[1] It combines a lipophilic phenethyl tail with a

highly polar, strongly basic guanidine moiety (

).[1]

The Analytical Challenge
Retention Failure: On standard C18 columns at neutral pH, the molecule is fully protonated

(cationic), leading to void volume elution.[1]

Peak Tailing: The strong positive charge interacts with residual silanols on silica-based

columns, causing severe peak tailing.[1]

Detection Limits: The phenyl ring provides only weak UV absorption (

nm), making trace detection by standard UV difficult without derivatization.[1]
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This guide details two validated workflows: a high-sensitivity HILIC-MS/MS method for

biological matrices and a robust Ion-Pair HPLC-UV method for quality control (QC) and

formulation analysis.

Physicochemical Profile
Property Value Implication

Molecular Weight 163.22 g/mol Monoisotopic Mass: 163.11

Formula Nitrogen-rich, ESI+ amenable

pKa ~12.5 (Strong Base) Always cationic at pH < 10

LogP ~0.6 (Estimated)
Mixed polar/non-polar

character

Analytical Decision Matrix (Visual)
The following decision tree guides the selection of the optimal method based on sample matrix

and required sensitivity.
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Start: Define Sample Matrix

Matrix Type?

Biological (Plasma/Urine)
Trace Level (< 1 µg/mL)

Complex/Low Conc.

Formulation/Synthesis
High Conc. (> 10 µg/mL)

Clean/High Conc.

Sample Prep:
WCX Solid Phase Extraction Prep: Dilute in Mobile Phase

Method A: HILIC-MS/MS
(Amide Column)

Method B: Ion-Pair HPLC-UV
(C18 + Octanesulfonate)

Standard Lab

Method C: Mixed-Mode HPLC
(C18/SCX)

Alternative

Click to download full resolution via product page

Figure 1: Strategic selection of analytical methods based on sensitivity needs and matrix

complexity.

Method A: HILIC-MS/MS (Trace Analysis)
Context: Hydrophilic Interaction Liquid Chromatography (HILIC) is the "Gold Standard" for

guanidines.[1] It utilizes the polarity of the guanidine headgroup for retention, eluting the

analyte after the matrix void.

Chromatographic Conditions
Column: Waters XBridge BEH Amide (or equivalent zwitterionic HILIC),

mm, 2.5 µm.[1]
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Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.5 (Adjusted with Formic Acid).

Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

Flow Rate: 0.4 mL/min.[1]

Column Temp: 40°C.

Injection Vol: 2-5 µL.

Gradient Program:

Time (min) %A (Aqueous) %B (Organic) State

0.0 10 90 Initial

1.0 10 90 Hold

5.0 50 50 Elution

6.0 50 50 Wash

6.1 10 90 Re-equilibration

| 10.0 | 10 | 90 | End |

Mass Spectrometry (ESI+)[1]
Source: Electrospray Ionization (Positive Mode).[1][2]

Capillary Voltage: 3.0 kV.[1]

Desolvation Temp: 400°C.

MRM Transitions:
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Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Role Mechanism

164.1 105.1 20 Quantifier

Loss of
guanidine
(Phenethyl
cation)

| 164.1 | 60.1 | 35 | Qualifier | Guanidine fragment (

) | | 164.1 | 91.1 | 45 | Qualifier | Tropylium ion (Benzyl fragment) |

Critical Insight: The 164->105 transition is the most abundant but can be prone to interference

from other phenethyl-amines. The 164->60 transition is highly specific to the guanidine core.[1]

Method B: Ion-Pair HPLC-UV (QC & Purity)
Context: For labs without MS, or for high-concentration purity assays, Ion-Pair Chromatography

(IPC) neutralizes the cationic charge, allowing retention on standard C18 columns.

Chromatographic Conditions
Column: C18 Endcapped (e.g., Agilent Zorbax Eclipse Plus),

mm, 5 µm.[1]

Mobile Phase:

Buffer: 20 mM Phosphate Buffer (pH 3.0) + 5 mM Sodium 1-Octanesulfonate (Ion-Pair

Reagent).

Ratio: 60% Buffer / 40% Acetonitrile.

Flow Rate: 1.0 mL/min.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://en.wikipedia.org/wiki/Guanidine
https://en.wikipedia.org/wiki/Guanidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196946?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detection: UV Absorbance at 210 nm (primary) and 254 nm (secondary).

Temperature: 30°C.

System Suitability Criteria
Tailing Factor (

): Must be < 1.5. (If > 1.5, increase Octanesulfonate conc. to 10 mM).

Retention Factor (

): Target range 2.0 – 5.0.

Resolution: > 2.0 from any synthesis precursors (e.g., phenethylamine).

Expert Note on IPC: Once a column is used with ion-pairing reagents (sulfonates), it should be

dedicated to this method. The reagent permanently modifies the stationary phase surface.

Protocol: Sample Preparation (WCX-SPE)
For biological samples (plasma, urine), protein precipitation is often insufficient due to the high

polarity of the analyte. Mixed-mode Weak Cation Exchange (WCX) is the superior cleanup

strategy.

Workflow Diagram (DOT)

1. Condition
MeOH then Water

2. Load Sample
(pH adjusted to ~7.0)

3. Wash 1
Ammonium Acetate (pH 7)

4. Wash 2
Methanol (Remove Neutrals)

5. Elute
5% Formic Acid in MeOH

Click to download full resolution via product page

Figure 2: Mixed-Mode Weak Cation Exchange (WCX) extraction protocol.
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Step-by-Step Protocol
Cartridge: Waters Oasis WCX or Phenomenex Strata-X-CW (30 mg/1 mL).[1]

Conditioning: 1 mL Methanol followed by 1 mL Water.

Loading: Dilute 200 µL plasma with 200 µL 50mM Ammonium Acetate (pH 7.0). Load at

gravity or low vacuum.[1]

Mechanism:[3] At pH 7, the guanidine is positively charged (

) and the sorbent is negatively charged (

), locking the analyte via ionic retention.

Wash 1 (Aqueous): 1 mL 50mM Ammonium Acetate (removes proteins/salts).[1]

Wash 2 (Organic): 1 mL 100% Methanol (removes neutral hydrophobic interferences; analyte

remains bound ionically).[1]

Elution: 2 x 500 µL of 5% Formic Acid in Methanol.

Mechanism:[3] Acidifying the solvent protonates the sorbent's carboxyl groups,

neutralizing the negative charge and releasing the cationic analyte.

Reconstitution: Evaporate to dryness under

and reconstitute in Mobile Phase A.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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